N,N-Bis((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine

• IUPAC Name: N,N-bis[(1S)-1-phenylethyl]benzo[d][1,3,2]benzodioxaphosphepin-6-amine
• InChI: InChI=1S/C28H26NO2P/c1-21(23-13-5-3-6-14-23)29(22(2)24-15-7-4-8-16-24)32-30-27-19-11-9-17-25(27)26-18-10-12-20-28(26)31-32/h3-22H,1-2H3/t21-,22-/m0/s1
• InChI Key: JISGHECLGYELKD-VXKWHMMOSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N(C(C)C2=CC=CC=C2)P3OC4=CC=CC=C4C5=CC=CC=C5O3
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)N([C@@H](C)C2=CC=CC=C2)P3OC4=CC=CC=C4C5=CC=CC=C5O3
• Molecular Formula: C28H26NO2P
• Molecular Weight: 439.5 g/mol
• CAS No.: 376355-58-7

Description

N,N-Bis((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine is a useful research compound. Its molecular formula is C28H26NO2P and its molecular weight is 439.495. The purity is usually 95%.
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Scientific Research Applications

1. Structural Analysis and Steric Congestion

The compound has been studied for its unique structural characteristics, particularly in relation to steric congestion. Pastor et al. (1993) described the synthesis and crystallographic characterization of a related phosphite ligand, observing an unprecedented eight-bond P,P coupling in the NMR spectra, indicative of significant steric effects due to the molecule's congested structure (Pastor, Shum, Rodebaugh, Debellis, & Clarke, 1993). Similarly, Shum et al. (2003) synthesized and analyzed a tripodal ligand containing the dioxaphosphepin ring, demonstrating significant steric congestion, which was also confirmed by X-ray crystallography (Shum, Pastor, Debellis, Odorisio, Burke, Clarke, Rihs, Piatek, & Rodebaugh, 2003).

2. Synthesis and Crystallographic Characterization

There has been extensive research into the synthesis and crystallographic characterization of compounds containing the dioxaphosphepin ring system. Hariharasarma et al. (1999) reported the synthesis and X-ray crystal structure of a complex involving a bis(dibenzo[d,f][1,3,2]dioxaphosphepin) ligand, highlighting the diverse structural applications of these compounds (Hariharasarma, Lake, & Gray, 1999).

3. Application in Catalysis

The compound and its derivatives have been utilized in catalytic applications. For instance, Shum et al. (2002) reported the synthesis of a ferrocene bis(phosphonite) containing the dioxaphosphepin ring system, which demonstrated high yields in transition-metal catalyzed reactions, indicating its potential as a robust ligand in catalysis (Shum, Pastor, & Rihs, 2002).

4. Antioxidant and Antimicrobial Activities

Reddy et al. (2010) synthesized novel benzene-1,4-diamine-bis-dioxaphosphepine-6λ5 iminophosphoranes and screened them for antioxidant and antimicrobial properties. Their findings suggest potential applications in these areas due to the potent in vitro activities observed (Reddy, Reddy, Kumar, Reddy, & Raju, 2010).